4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C23H19N3O5/c1-3-30-20-10-8-15(13-19(20)26(28)29)22(27)24-17-6-4-5-16(12-17)23-25-18-9-7-14(2)11-21(18)31-23/h4-13H,3H2,1-2H3,(H,24,27)
• InChI Key: RTYRBQUKRBTSTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=C(C=C4)C)[N+](=O)[O-]
• Molecular Formula: C23H19N3O5
• Molecular Weight: 417.4 g/mol

Description

4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide, also known as BIX-01294, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide inhibits the activity of G9a and GLP by binding to the SET domain of these enzymes, which is responsible for their methyltransferase activity. This leads to a decrease in the methylation of histone H3 lysine 9 (H3K9), a key epigenetic modification that is involved in gene silencing. The inhibition of G9a and GLP by 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide results in the activation of genes that are required for cell differentiation and the suppression of genes that promote cell proliferation.
Biochemical and Physiological Effects:
4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been shown to induce differentiation of embryonic stem cells into neural progenitor cells, cardiomyocytes, and hematopoietic cells. It has also been shown to promote the reprogramming of somatic cells to induced pluripotent stem cells. In addition, 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Huntington's disease, as it has been shown to reduce the accumulation of toxic proteins such as amyloid-beta and huntingtin.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide in lab experiments is its potency and selectivity for G9a and GLP. This makes it a valuable tool for studying the role of these enzymes in epigenetic regulation and cellular differentiation. However, one of the limitations of using 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is its potential toxicity, as it has been shown to induce apoptosis in some cell types at high concentrations. Therefore, careful optimization of the concentration and duration of treatment is necessary to avoid unwanted effects.

Future Directions

There are several future directions for the use of 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide in scientific research. One potential application is in the development of novel therapies for neurodegenerative diseases such as Alzheimer's and Huntington's disease. 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been shown to reduce the accumulation of toxic proteins in these diseases, and further research is needed to determine its potential therapeutic efficacy. Another future direction is in the study of the role of G9a and GLP in cancer, as these enzymes have been implicated in the development and progression of several types of cancer. Finally, the development of more potent and selective inhibitors of G9a and GLP based on the structure of 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide may lead to the discovery of new therapeutic targets for a wide range of diseases.

Synthesis Methods

4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide can be synthesized through a multi-step process that involves the reaction of 4-nitrobenzoyl chloride with 6-methyl-1,3-benzoxazole, followed by the reaction with 3-aminophenyl ethyl ether and 4-ethoxybenzylamine. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been extensively used in scientific research for its potential therapeutic applications. It is a potent inhibitor of G9a and GLP, two histone methyltransferases that play a critical role in epigenetic regulation. 4-ethoxy-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been shown to induce differentiation of embryonic stem cells, promote reprogramming of somatic cells to induced pluripotent stem cells, and inhibit cancer cell growth. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Huntington's disease.